N-(5-chloro-2-piperidinophenyl)-4-fluorobenzenecarboxamide

• IUPAC Name: N-(5-chloro-2-piperidin-1-ylphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C18H18ClFN2O/c19-14-6-9-17(22-10-2-1-3-11-22)16(12-14)21-18(23)13-4-7-15(20)8-5-13/h4-9,12H,1-3,10-11H2,(H,21,23)
• InChI Key: PVFKUJRJTZCUOO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18ClFN2O
• Molecular Weight: 332.8 g/mol
• CAS No.: 847839-63-8

Description

N-(5-chloro-2-piperidinophenyl)-4-fluorobenzenecarboxamide is a useful research compound. Its molecular formula is C18H18ClFN2O and its molecular weight is 332.8. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Research

N-(5-chloro-2-piperidinophenyl)-4-fluorobenzenecarboxamide has been utilized in Alzheimer's disease research. Specifically, it has been used as a molecular imaging probe in conjunction with positron emission tomography (PET) to quantify serotonin 1A (5-HT(1A)) receptor densities in the brains of Alzheimer's disease patients. This research has shown significant decreases in 5-HT(1A) receptor densities in Alzheimer's patients, correlating with the severity of clinical symptoms (Kepe et al., 2006).

Antidepressant Potential

Another significant application is in the study of 5-HT1A receptor agonists, which have shown potential as antidepressants. Derivatives of this compound have been found to exhibit potent 5-HT1A agonist activity, which could be beneficial in treating depression. These derivatives were found to be more effective than traditional antidepressants in animal models (Vacher et al., 1999).

Gastrointestinal Motility Research

This compound has also been synthesized and evaluated for its effects on gastrointestinal motility. Some derivatives have been found to accelerate gastric emptying and increase the frequency of defecation, suggesting potential use as prokinetic agents (Sonda et al., 2004).

Binge Eating Disorder Treatment

Furthermore, it has been investigated in the context of compulsive food consumption and binge eating disorders. Studies have shown that certain derivatives can selectively reduce binge eating behaviors in animal models without affecting standard food intake (Piccoli et al., 2012).

Antimicrobial Activity

Research into the antimicrobial properties of related compounds has also been conducted. Some derivatives have shown good antibacterial activity and moderate antifungal activity, highlighting the potential for this class of compounds in antimicrobial therapy (Ahsan et al., 2016).